Cas no 1543223-95-5 (2-(4-methylpyridin-3-yl)acetaldehyde)

• Product Name: 2-(4-methylpyridin-3-yl)acetaldehyde
• CAS No: 1543223-95-5
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 5982020
• PubChem ID: 66274226
• Update Time: 2025-05-23

2-(4-methylpyridin-3-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-pyridineacetaldehyde
• 2-(4-methylpyridin-3-yl)acetaldehyde
• AKOS015618556
• 1543223-95-5
• SCHEMBL3976911
• EN300-1839345

• Inchi： 1S/C8H9NO/c1-7-2-4-9-6-8(7)3-5-10/h2,4-6H,3H2,1H3
• InChI Key： HRGIXSVKBYVOFH-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C)=C1CC=O

Computed Properties

• Exact Mass: 135.068413911g/mol
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.047±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 261.9±25.0 °C(Predicted)
• pka: 5.57±0.18(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-(4-methylpyridin-3-yl)acetaldehyde

2-(4-Methylpyridin-3-yl)Acetaldehyde: A Comprehensive Overview

2-(4-Methylpyridin-3-yl)acetaldehyde is a versatile organic compound with the CAS number 1543223-95-5. This compound, also referred to as 4-methylpyridine-3-carbaldehyde, is a derivative of pyridine, a six-membered aromatic heterocycle. The presence of the methyl group at the 4-position of the pyridine ring and the aldehyde group at the 3-position introduces unique electronic and steric properties, making it a valuable molecule in various chemical and biological applications.

The synthesis of 2-(4-methylpyridin-3-yl)acetaldehyde typically involves multi-step organic reactions. One common approach is the alkylation of pyridine followed by oxidation to introduce the aldehyde group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yields. These improvements are particularly significant in industrial settings where large-scale production is required.

Physical and Chemical Properties: This compound exhibits a melting point of approximately 120°C and a boiling point around 180°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various extraction and purification techniques. The compound's UV-Vis spectrum shows strong absorption bands due to the conjugated π-system of the pyridine ring, which is further influenced by the electron-donating methyl group.

Biological Activity: Recent studies have highlighted the potential of 2-(4-methylpyridin-3-yl)acetaldehyde as a bioactive molecule. In vitro assays have demonstrated its ability to inhibit certain enzymes, such as acetylcholinesterase, which is implicated in neurodegenerative diseases like Alzheimer's. Additionally, preliminary pharmacokinetic studies suggest favorable absorption and distribution profiles, making it a promising candidate for drug development.

Applications in Material Science: Beyond its biological applications, 2-(4-methylpyridin-3-yl)acetaldehyde has found use in material science as a precursor for advanced materials. For instance, its ability to form stable coordination complexes with transition metals has been exploited in the synthesis of metal-organic frameworks (MOFs). These materials exhibit high surface areas and are being explored for gas storage and catalysis applications.

Environmental Impact: As industries increasingly prioritize sustainability, understanding the environmental fate of chemicals like 2-(4-methylpyridin-3-yl)acetaldehyde becomes crucial. Recent research indicates that this compound undergoes rapid biodegradation under aerobic conditions, reducing its potential ecological impact. However, further studies are needed to assess its behavior in different environmental compartments.

Safety Considerations: Handling 2-(4-methylpyridin-3-yl)acetaldehyde requires standard laboratory precautions due to its volatility and potential irritant properties. Proper ventilation and personal protective equipment are recommended during synthesis and handling to ensure worker safety.

In conclusion, 2-(4-methylpyridin-3-yl)acetaldehyde (CAS No: 1543223-95-5) is a multifaceted compound with applications spanning from pharmaceuticals to materials science. Its unique chemical properties and recent advancements in synthesis and application make it an exciting area of ongoing research.